Cas no 1803859-17-7 (2-Methoxy-3,4,6-trifluoropyridine)

• Product Name: 2-Methoxy-3,4,6-trifluoropyridine
• CAS No: 1803859-17-7
• MF: C₆H₄F₃NO
• MW: 163.09727191925
• CID: 4908218
• Update Time: 2025-05-19

2-Methoxy-3,4,6-trifluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3,4,6-trifluoropyridine

• Inchi： 1S/C6H4F3NO/c1-11-6-5(9)3(7)2-4(8)10-6/h2H,1H3
• InChI Key： HZTUQAVQPPVADZ-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(N=C1OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 135
• XLogP3: 1.8
• Topological Polar Surface Area: 22.1

Additional information on 2-Methoxy-3,4,6-trifluoropyridine

2-Methoxy-3,4,6-Trifluoropyridine: A Comprehensive Overview

The compound 2-Methoxy-3,4,6-Trifluoropyridine, identified by the CAS number 1803859-17-7, is a highly specialized pyridine derivative with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique chemical properties and potential for use in advanced materials and pharmaceuticals. Recent studies have highlighted its role in the development of novel fluorinated compounds and its ability to enhance the performance of existing chemical systems.

The structure of 2-Methoxy-3,4,6-Trifluoropyridine consists of a pyridine ring substituted with a methoxy group at position 2 and fluorine atoms at positions 3, 4, and 6. This substitution pattern imparts distinctive electronic and steric properties to the molecule. The presence of multiple fluorine atoms contributes to increased stability and reactivity in certain chemical environments. Recent research has focused on leveraging these properties to develop more efficient catalysts and advanced materials for electronic applications.

In terms of synthesis, 2-Methoxy-3,4,6-Trifluoropyridine is typically prepared through a multi-step process involving nucleophilic aromatic substitution and fluorination reactions. These methods have been optimized in recent years to improve yield and purity. The synthesis pathway has been extensively studied in academic and industrial settings, with researchers exploring alternative routes to enhance scalability and reduce costs.

The applications of 2-Methoxy-3,4,6-Trifluoropyridine are diverse and expanding rapidly. In the pharmaceutical industry, it has been investigated as a potential lead compound for drug development due to its ability to modulate specific biological pathways. Recent studies have demonstrated its efficacy in inhibiting certain enzymes associated with neurodegenerative diseases. Additionally, in materials science, this compound has shown promise as a precursor for advanced polymers and high-performance composites.

In the context of environmental chemistry, 2-Methoxy-3,4,6-Trifluoropyridine has been examined for its role in reducing energy consumption in industrial processes. Its ability to act as a catalyst in certain reactions has led to its use in green chemistry initiatives aimed at developing sustainable chemical manufacturing practices. Researchers have also explored its potential as a building block for next-generation solar cells due to its unique electronic properties.

The latest advancements in computational chemistry have enabled detailed modeling of the molecular structure of 2-Methoxy-3,4,6-Trifluoropyridine. These models have provided insights into its electronic configuration and reactivity under various conditions. Such computational studies have been instrumental in guiding experimental work and optimizing synthetic pathways.

In conclusion, 2-Methoxy-3,4,6-Trifluoropyridine, with its CAS number 1803859-17-7, represents a cutting-edge compound with vast potential across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials science, and sustainable chemistry. As ongoing studies continue to uncover new applications and optimizations for this compound, its role in advancing scientific knowledge is expected to grow significantly.